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Compound of Interest

Compound Name: 3,4-Dichloro-N-methylaniline

Cat. No.: B1305121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dichloro-N-methylaniline is a halogenated aromatic amine that serves as a versatile

intermediate in organic synthesis. Its chemical structure, featuring a dichlorinated benzene ring

coupled with an N-methylated amino group, makes it a valuable building block for the synthesis

of a range of more complex molecules. This document provides a comprehensive overview of

its chemical properties, synthesis, potential applications, and safety information, tailored for

professionals in research and development. While this compound is not extensively

documented in publicly available literature as a final product, its structural motifs are present in

various biologically active molecules, suggesting its potential as a precursor in the

development of new chemical entities.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,4-Dichloro-N-methylaniline is

presented below. These properties are essential for its handling, storage, and application in

experimental settings.
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Property Value Source

Molecular Formula C₇H₇Cl₂N PubChem[1]

Molecular Weight 176.04 g/mol PubChem[1]

CAS Number 40750-59-2 PubChem[1]

IUPAC Name 3,4-dichloro-N-methylaniline PubChem[1]

SMILES CNC1=CC(=C(C=C1)Cl)Cl PubChem[1]

InChI
InChI=1S/C7H7Cl2N/c1-10-5-

2-3-6(8)7(9)4-5/h2-4,10H,1H3
PubChem[1]

Appearance Liquid Sigma-Aldrich[2]

Boiling Point 150-152 °C at 15 mmHg Sigma-Aldrich[2]

Density 1.3794 g/mL at 25 °C Chemdad[3]

Refractive Index n20/D 1.6015 Chemdad[3]

Flash Point >110 °C (>230 °F) Chemdad, Sigma-Aldrich[2][3]

Storage Temperature 2-8°C, protect from light Chemdad, Sigma-Aldrich[2][3]

Purity Typically >97% Advanced ChemBlocks[4]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 3,4-Dichloro-N-
methylaniline is not readily available in the surveyed literature, a plausible synthetic route can

be inferred from the well-established synthesis of its precursor, 3,4-dichloroaniline, and general

N-methylation procedures for anilines.

Synthesis of 3,4-Dichloroaniline (Precursor)
The primary industrial synthesis of 3,4-dichloroaniline involves the catalytic hydrogenation of

3,4-dichloronitrobenzene.

Reaction:
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3,4-Dichloronitrobenzene + H₂ → 3,4-Dichloroaniline + H₂O

Experimental Protocol (General Procedure based on similar syntheses):[5][6]

Reactor Setup: A high-pressure hydrogenation reactor is charged with 3,4-

dichloronitrobenzene.

Catalyst: A noble metal catalyst, such as platinum on carbon (Pt/C) or palladium on carbon

(Pd/C), is added.[5] To prevent dehalogenation, a dechlorination inhibitor like morpholine

may be introduced.[6]

Reaction Conditions: The reactor is pressurized with hydrogen gas (typically 100-500 psig)

and heated to a temperature range of 80-150 °C.[5][6]

Reaction Monitoring: The reaction progress is monitored by measuring the uptake of

hydrogen. The reaction is considered complete when hydrogen consumption ceases.

Work-up: After cooling and depressurization, the catalyst is removed by filtration. The crude

3,4-dichloroaniline is then purified, typically by distillation under reduced pressure.

N-methylation of 3,4-Dichloroaniline
The final step to obtain 3,4-Dichloro-N-methylaniline is the methylation of the amino group of

3,4-dichloroaniline. Various methods can be employed for the N-methylation of anilines. A

common laboratory-scale method involves reductive amination.

Reaction:

3,4-Dichloroaniline + Formaldehyde + Reducing Agent → 3,4-Dichloro-N-methylaniline

Experimental Protocol (Proposed):

Dissolution: 3,4-dichloroaniline is dissolved in a suitable solvent such as methanol or

acetonitrile.

Aldehyde Addition: An aqueous solution of formaldehyde (1.0-1.2 equivalents) is added to

the solution.
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Reducing Agent: A reducing agent, such as sodium borohydride (NaBH₄) or sodium

cyanoborohydride (NaBH₃CN), is added portion-wise while maintaining the temperature

(e.g., 0-25 °C).

Reaction Monitoring: The reaction is monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS) to confirm the consumption of the starting

material.

Quenching and Extraction: The reaction is quenched by the addition of water. The product is

then extracted into an organic solvent (e.g., ethyl acetate).

Purification: The organic layer is washed with brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure. The crude product can be further

purified by column chromatography or distillation.
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Synthesis Pathway

3,4-Dichloronitrobenzene 3,4-Dichloroaniline

Catalytic Hydrogenation
(e.g., H₂, Pd/C)

3,4-Dichloro-N-methylaniline

N-methylation
(e.g., Formaldehyde, NaBH₄)
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Potential Application Workflow

3,4-Dichloro-N-methylaniline

Chemical Modification
(e.g., Acylation, Alkylation, Coupling Reactions)

Generation of a Library of Derivatives

Biological Screening
(e.g., Enzyme Assays, Cell-based Assays)

Identification of Lead Compounds

Lead Optimization

New Chemical Entity
(e.g., Drug Candidate, Agrochemical)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

